Cas no 13925-21-8 (4-amino-6-methyl-2,3-dihydropyridazin-3-one)

4-amino-6-methyl-2,3-dihydropyridazin-3-one structure
13925-21-8 structure
Product Name:4-amino-6-methyl-2,3-dihydropyridazin-3-one
CAS No:13925-21-8
MF:C5H7N3O
MW:125.128580331802
MDL:MFCD00183934
CID:1078153
PubChem ID:853445
Update Time:2025-04-20

4-amino-6-methyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-6-methyl-2H-pyridazin-3-one
    • 4-amino-6-methyl-2-hydropyridazin-3-one
    • 4-Amino-6-methyl-3(2H)-pyridazinon
    • 4-Amino-6-methyl-pyridazin-3(2H)-on
    • 4-amino-6-methylpyridazin-3(2H)-one
    • 4-amino-6-methylpyridazin-3-ol
    • 5-Amino-3-methylpyridazin-6-on
    • 6-Methyl-4-amino-3(2H)-pyridazinon
    • AC1LGXGL
    • CTK0F2553
    • STK636167
    • STOCK1S-03898
    • 4-Amino-6-methyl-3(2H)-pyridazinone
    • 4-amino-6-methyl-2,3-dihydropyridazin-3-one
    • 4-Amino-2,3-dihydro-6-methyl-3-oxopyridazine
    • SBB079752
    • BBL005268
    • STK724074
    • 4121AD
    • 5-amino-3-methyl-1H-pyridazin-6-one
    • SB21788
    • 3(2H)-Pyridazinone, 4-amino-6-methyl-
    • AMY34927
    • AS-50399
    • AKOS005568048
    • CS-0051041
    • DA-10821
    • SCHEMBL13351320
    • EN300-184367
    • P10094
    • AKOS000300915
    • DTXSID50357430
    • 13925-21-8
    • F8887-6173
    • MFCD00183934
    • A886095
    • AH-034/11364376
    • SY041996
    • MDL: MFCD00183934
    • Inchi: 1S/C5H7N3O/c1-3-2-4(6)5(9)8-7-3/h2H,1H3,(H2,6,7)(H,8,9)
    • InChI Key: CHXJEGAWOLOLIO-UHFFFAOYSA-N
    • SMILES: O=C1C(=CC(C)=NN1)N

Computed Properties

  • Exact Mass: 125.05901
  • Monoisotopic Mass: 125.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.5
  • XLogP3: -0.9

Experimental Properties

  • PSA: 67.48

4-amino-6-methyl-2,3-dihydropyridazin-3-one Security Information

  • HazardClass:IRRITANT

4-amino-6-methyl-2,3-dihydropyridazin-3-one Pricemore >>

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